4-[1-(cyclopropylmethyl)-1H-imidazol-2-yl]-1-(5-phenyl-1,2,4-oxadiazol-3-yl)piperidine

• IUPAC Name: 3-[4-[1-(cyclopropylmethyl)imidazol-2-yl]piperidin-1-yl]-5-phenyl-1,2,4-oxadiazole
• InChI: InChI=1S/C20H23N5O/c1-2-4-17(5-3-1)19-22-20(23-26-19)24-11-8-16(9-12-24)18-21-10-13-25(18)14-15-6-7-15/h1-5,10,13,15-16H,6-9,11-12,14H2
• InChI Key: YSHXRZXCYVCATO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CN2C=CN=C2C3CCN(CC3)C4=NOC(=N4)C5=CC=CC=C5
• Molecular Formula: C20H23N5O
• Molecular Weight: 349.4 g/mol

Description

This compound is part of a broader class of molecules that have garnered attention for their diverse chemical structures and potential pharmacological applications. While the specific compound is not directly referenced in available literature, closely related analogs have been synthesized and evaluated, indicating the relevance of this chemical class in drug development and synthetic chemistry efforts.

Synthesis Analysis

The synthesis of related compounds involves multi-step reactions, starting with basic building blocks such as diacetyl, aromatic aldehyde, piperazinyl ethanamine, and ammonium acetate. Catalysts like SO4^2-/Y2O3 in ethanol have been employed for cyclo condensation reactions to achieve the desired molecular framework. These methods underscore the complexity and versatility in synthesizing piperidine and imidazol derivatives (Rajkumar, Kamaraj, & Krishnasamy, 2014).